N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea

• IUPAC Name: 1-butyl-3-[1-[(2-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]urea
• InChI: InChI=1S/C17H23FN4O/c1-4-5-10-19-17(23)20-16-12(2)21-22(13(16)3)11-14-8-6-7-9-15(14)18/h6-9H,4-5,10-11H2,1-3H3,(H2,19,20,23)
• InChI Key: MCMTVECRAUMSBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC1=C(N(N=C1C)CC2=CC=CC=C2F)C
• Molecular Formula: C17H23FN4O
• Molecular Weight: 318.4 g/mol

Description

N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea, also known as BFDU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea exerts its effects through the inhibition of thymidine phosphorylase, an enzyme involved in the production of thymidine, a building block of DNA. By inhibiting thymidine phosphorylase, N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea reduces the availability of thymidine, which subsequently leads to the inhibition of DNA synthesis and cell proliferation.
Biochemical and physiological effects
N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea has been shown to have several biochemical and physiological effects, including the inhibition of tumor growth, induction of apoptosis, and reduction in angiogenesis. N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea has also been shown to have a synergistic effect when used in combination with other anticancer agents, such as cisplatin and 5-fluorouracil.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea in lab experiments is its high potency and selectivity towards thymidine phosphorylase. Additionally, N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea has shown low toxicity and minimal side effects in preclinical studies. However, one of the limitations of using N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea is its poor solubility in aqueous solutions, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research and development of N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea. One potential area of focus is the optimization of the synthesis method to increase the yield and purity of N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea. Additionally, further studies are needed to investigate the potential use of N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea in combination with other anticancer agents and to determine the optimal dosing and administration schedule. Finally, the development of new formulations of N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea with improved solubility could enhance its potential as a therapeutic agent.
Conclusion
N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea is a promising chemical compound that has shown potential applications in various fields, including cancer research, drug discovery, and agriculture. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research and development of N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea could lead to the development of new therapies for cancer and other diseases.

Scientific Research Applications

N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and agriculture. In cancer research, N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea has shown promising results as an anticancer agent, particularly in the treatment of breast, prostate, and lung cancer. N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea has also been studied for its potential use as a DNA synthesis inhibitor, which could be useful in the development of new antiviral drugs. Additionally, N-butyl-N'-[1-(2-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]urea has been shown to possess herbicidal properties, making it a potential candidate for use in agriculture.